(5-Phenylpyridin-3-yl)methanol
Cat. No. B180415
M. Wt: 185.22 g/mol
InChI Key: NNFNSBSOUGRAQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07179823B1
Procedure details
Lithium aluminium hydride (1.45 g) was added to a solution of ethyl 5-phenyl-3-pyridinecarboxylate (8.60 g) in tetrahydrofuran (100 ml) at 0° C., which was stirred at room temperature for 30 minutes. Sodium sulfate decahydrate (13.40 g) was added to the reaction mixture, which was stirred at room temperature for 30 minutes. The precipitate was removed by filtration, and the filtrate was concentrated. The resulting colorless crystals were collected by filtration to obtain 5-phenyl-3-pyridylmethanol (4.82 g, yield 69%). This was recrystallized from ethyl acetate-hexane. Melting point: 71–72° C.
Name
Sodium sulfate decahydrate
Quantity
13.4 g
Type
reactant
Reaction Step Two
Yield
69%
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[C:7]1([C:13]2[CH:14]=[C:15]([C:19](OCC)=[O:20])[CH:16]=[N:17][CH:18]=2)[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O.O.O.O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Na+].[Na+]>O1CCCC1>[C:7]1([C:13]2[CH:14]=[C:15]([CH2:19][OH:20])[CH:16]=[N:17][CH:18]=2)[CH:8]=[CH:9][CH:10]=[CH:11][CH:12]=1 |f:0.1.2.3.4.5,7.8.9.10.11.12.13.14.15.16.17.18.19|
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Inputs
Step One
|
Name
|
|
|
Quantity
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1.45 g
|
|
Type
|
reactant
|
|
Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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|
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Quantity
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8.6 g
|
|
Type
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reactant
|
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Smiles
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C1(=CC=CC=C1)C=1C=C(C=NC1)C(=O)OCC
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|
Name
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|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
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Smiles
|
O1CCCC1
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Step Two
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Name
|
Sodium sulfate decahydrate
|
|
Quantity
|
13.4 g
|
|
Type
|
reactant
|
|
Smiles
|
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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which was stirred at room temperature for 30 minutes
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
|
|
Details
|
was stirred at room temperature for 30 minutes
|
|
Duration
|
30 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The precipitate was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The resulting colorless crystals were collected by filtration
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C=1C=C(C=NC1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.82 g | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
